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Compound of Interest

5-Hydroxypyridine-2-carboxylic
Compound Name:

acid ethyl ester
CAS No.: 65275-12-9
Cat. No.: B1359301

Get Quote

Abstract

This application note details a robust, scalable protocol for the synthesis of Ethyl 5-
hydroxypicolinate (CAS 65275-12-9), a critical pharmacophore intermediate used in the
manufacturing of Avibactam (beta-lactamase inhibitor) and Desidustat (HIF-PH inhibitor).
Unlike bench-scale methods that rely on chromatographic purification, this protocol utilizes a
Thionyl Chloride (

) mediated esterification designed for kilogram-scale production. The process features a self-
validating endpoint, integrated off-gas management, and a crystallization-based isolation
strategy that ensures high purity (>98% HPLC) without the need for silica gel columns.

Introduction & Strategic Route Selection
The "Make vs. Buy" Decision

Ethyl 5-hydroxypicolinate is commercially available but often suffers from supply chain volatility
and variable purity profiles (e.g., contamination with inorganic salts or hydrolyzed acid). For
drug development programs requiring multi-kilogram quantities under GMP-like control, in-
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house synthesis from 5-Hydroxypicolinic acid (CAS 15069-92-8) is the preferred strategy due
to cost efficiency and quality assurance.

Route Analysis

While Fischer esterification using sulfuric acid (

) is common, it generates water as a byproduct, creating an equilibrium that limits yield. We
utilize Thionyl Chloride (

) for scale-up for three reasons:

¢ Irreversible Conversion:

reacts with the generated water and the alcohol to drive the equilibrium forward.

» Volatile Byproducts: The byproducts (

and
gases) are easily removed, simplifying workup.

» Activation: It transiently forms the acid chloride or activated ester species, accelerating
kinetics.

Reaction Scheme

The reaction proceeds via the activation of the carboxylic acid followed by nucleophilic attack
by ethanol.

5-Hydroxypicolinic Acid Ethyl 5-hydroxypicolinate

(Solid, MP >260°C) Activation (0-5°C) Reflux (78°C (HCI Salt or Free Base)
\> Activated Acyl Chloride

. P (Transient)

Ethanol (Solvent) | - -~ " ' i
anol (Solvent) : S02 (g) + HCl(g) !
1

SOCI2 (1.5 eq)

Click to download full resolution via product page

Figure 1: Reaction pathway utilizing thionyl chloride activation.
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Process Safety & Engineering Controls (Critical

Hazard Control Measure

Thionyl Chioride ( Highly corrosive; reacts violently with water.
ion oride
Y Charge into a dry reactor under

)

. Use a dedicated addition funnel/header.

The addition of

Exotherm Control to Ethanol is exothermic. Active cooling (jacket

temperature -10°C) is required to maintain batch

temp <10°C during addition.

The reaction generates stoichiometric quantities

of
Off-Gas Evolution and

. The reactor vent must be connected to a

caustic scrubber (NaOH solution).

Ensure agitation is active before addition to
Induction Period prevent "pooling" of reagents and delayed

thermal runaway.

Detailed Experimental Protocol (Scale: 1.0 kg Input)
Materials & Equipment

e Reactor: 20 L Glass-Lined Reactor (GLR) with reflux condenser, mechanical stirrer, and
temperature probe.

e Scrubber: Two-stage scrubber (Water trap -> 10% NaOH).
e Reagents:
o 5-Hydroxypicolinic acid (1.0 kg, 7.19 mol)

o Ethanol, Absolute (10.0 L, 10 vol)
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o Thionyl Chloride (1.28 kg, 10.78 mol, 1.5 eq)
o Sodium Bicarbonate (

) (saturated ag. solution)

Step-by-Step Procedure
Phase 1: Activation & Addition

o Setup: Inert the reactor with Nitrogen (

).[1][2] Connect the condenser vent to the scrubber system.

e Solvent Charge: Charge Ethanol (8.0 L) to the reactor. Start agitation (150-200 RPM).
¢ Cooling: Cool the ethanol to 0-5°C.
o Reagent Addition (Critical): Add Thionyl Chloride (

) dropwise via addition funnel over 60—90 minutes.

o Control: Maintain internal temperature < 15°C.[3]
o Observation: Evolution of HCI gas will begin. Ensure scrubber flow is active.

e Substrate Charge: Add 5-Hydroxypicolinic acid (1.0 kg) as a solid in portions (or as a slurry
in the remaining 2.0 L Ethanol).

o Note: The starting material is sparingly soluble but will dissolve as the reaction proceeds.

Phase 2: Reaction (Esterification)

e Heating: Slowly ramp the jacket temperature to heat the batch to Reflux (~78-80°C).
e Hold: Maintain reflux for 12—16 hours.
o Endpoint: Monitor by HPLC. Target: < 1.0% Area of Starting Material (SM).

o Self-Validation: Gas evolution (
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) should cease near completion.

Phase 3: Work-up & Isolation

Distillation: Switch condenser to distillation mode. Distill off approximately 70-80% of the
Ethanol under reduced pressure (400—600 mbar, 50°C) to remove excess

and HCI.

o Safety: The distillate contains HCI/SOCI2; dispose of as halogenated waste.
Quench: Cool the concentrated residue to 20°C.
Neutralization: Slowly add Saturated

solution (approx. 5-8 L) to adjust pH to 7.5 — 8.0.

o Caution: Vigorous foaming (

evolution). Add slowly.

o Phase Change: The product (free base) will precipitate as a solid.
Crystallization: Cool the slurry to 0-5°C and age for 2 hours to maximize yield.
Filtration: Filter the solid using a Nutsche filter or centrifuge.

Wash: Wash the cake with Cold Water (2 x 1.0 L) to remove inorganic salts.

Drying: Dry in a vacuum oven at 45-50°C for 12 hours.

Expected Results

 Yield: 85— 92% (Theoretical: ~1.2 kg)

o Appearance: Off-white to pale yellow crystalline solid.

e Purity (HPLC): > 98.5% (a/a).

Process Flow Diagram (Scale-Up Logic)
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Figure 2: Unit operation workflow for the kilogram-scale synthesis.

Analytical Control Strategy
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HPLC Method Parameters

To distinguish the polar acid starting material from the less polar ester product, a Reverse
Phase method is required.

Parameter Setting

C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

Column 4.6 mm, 3.5 um

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient 5% B to 90% B over 15 min

Flow Rate 1.0 mL/min

Detection UV at 254 nm (Pyridine ring absorption)

5-Hydroxypicolinic acid (~2.5 min); Ethyl Ester
(~8.5 min)

Retention Times

Critical Quality Attributes (CQA)

o Appearance: Off-white solid (Color indicates oxidation; pink/brown suggests phenol
oxidation).

e Loss on Drying (LOD): < 0.5% w/w.

e Assay: > 98.0% wi/w.

Troubleshooting & Expertise

e Issue: Low Yield / Product Loss in Mother Liquor.
o Cause: The ester has some water solubility.[4]

o Fix: Ensure the pH during neutralization is strictly 7.5-8.0 (isoelectric point vicinity). If yield
is low, saturate the aqueous layer with NaCl (salting out) and extract with Ethyl Acetate,
though precipitation is preferred for purity.
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e Issue: Dark Coloration.
o Cause: Oxidation of the phenol moiety at high temperatures.
o Fix: Ensure strict

inertion. Add a pinch of antioxidant (e.g., Sodium Metabisulfite) during the workup if color
persists.

¢ Issue: Incomplete Reaction.

o Cause: Water ingress or insufficient

o Fix: Add 0.1 eq extra
and reflux for 2 more hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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